Cas no 78202-45-6 (7-Fluoroquinoline-4-carboxylic acid)
78202-45-6 structure
Product Name:7-Fluoroquinoline-4-carboxylic acid
CAS No:78202-45-6
MF:C10H6FNO2
MW:191.158545970917
CID:534871
Update Time:2023-08-03
7-Fluoroquinoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-Pyrimidinecarboxylic acid,5-(chloromethyl)-1,2,3,6-tetrahydro-2,6-dioxo-, ethyl ester
- 7-FLUOROQUINOLINE-4-CARBOXYLIC ACID
- 4-Quinolinecarboxylic acid, 7-fluoro-
- AB0048522
- 7-Fluoroquinoline-4-carboxylic acid
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- Inchi: 1S/C10H6FNO2/c11-6-1-2-7-8(10(13)14)3-4-12-9(7)5-6/h1-5H,(H,13,14)
- InChI Key: QIRLJMJLJXBUMP-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C(=O)O)C=CN=C2C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- XLogP3: 1.9
- Topological Polar Surface Area: 50.2
7-Fluoroquinoline-4-carboxylic acid Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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